N1-(isoxazol-3-yl)-N2-(2-methoxy-2-(thiophen-3-yl)ethyl)oxalamide
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Description
N1-(isoxazol-3-yl)-N2-(2-methoxy-2-(thiophen-3-yl)ethyl)oxalamide is a useful research compound. Its molecular formula is C12H13N3O4S and its molecular weight is 295.31. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Chemical Properties
Research has focused on the synthesis of derivatives and related compounds, providing a basis for understanding the chemical behavior and synthesis pathways of similar compounds. For instance, studies on the chemistry of isoxazoles, such as the synthesis of 1,3-oxazin-6-ones from N-thioacylisoxazol-5(2H)-ones, offer insights into reaction mechanisms and the potential for creating structurally related compounds with varied applications (Millan & Prager, 1998).
Biological Activities
Derivatives of isoxazoles and thiophenes have been explored for their antimicrobial and anticancer activities. For example, new approaches for the synthesis of thiazoles and their fused derivatives have shown antimicrobial activities, indicating the potential for similar compounds to be used in medical research and drug development (Wardkhan et al., 2008). Additionally, the design and synthesis of isoxazolyl-thiazol-4-amine derivatives for anticancer evaluation further highlight the relevance of isoxazole derivatives in therapeutic applications (Yakantham et al., 2019).
Material Science and Catalysis
The incorporation of thiophene derivatives into polymers and materials science, such as in the development of electrochromic materials, indicates the utility of these compounds in advanced material applications (Hu et al., 2013). This suggests potential avenues for exploring "N1-(isoxazol-3-yl)-N2-(2-methoxy-2-(thiophen-3-yl)ethyl)oxalamide" in novel material contexts.
Properties
IUPAC Name |
N-(2-methoxy-2-thiophen-3-ylethyl)-N'-(1,2-oxazol-3-yl)oxamide |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H13N3O4S/c1-18-9(8-3-5-20-7-8)6-13-11(16)12(17)14-10-2-4-19-15-10/h2-5,7,9H,6H2,1H3,(H,13,16)(H,14,15,17) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QINAQXAVOSLGCY-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
COC(CNC(=O)C(=O)NC1=NOC=C1)C2=CSC=C2 |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H13N3O4S |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
295.32 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.